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Efficacy & Safety Comparison of Refractory mCRC
Treatments

Treatment
Regimen

Median
Overall
Survival (OS)

Median
Progression-Free
Survival (PFS)

Disease Control
Rate (DCR)

Common Grade ≥3
Adverse Events

FTD/TPI +
Bevacizumab [1]

[2] [3]

10.8 months
[2] [3]

5.6 months [2] [3] 59.6% [1] Neutropenia,
anemia, nausea [3]

FTD/TPI
(Monotherapy) [4]
[3] [5]

6.9 - 7.1

months [4] [3]

2.4 - 2.5 months

[4] [3]

25.4% [1] Neutropenia (38%),

anemia (18%), febrile
neutropenia (4%) [3]

Fruquintinib [6]
[2]

7.4 months (in
more heavily

pre-treated
pts) [2]

Information
Missing

Higher than
FTD/TPI

monotherapy [6]

Higher incidence of
≥3AEs vs. FTD/TPI

[6]

Regorafenib [6]
[5]

7 months [5] 1.77 months [5] Information
Missing

Asthenia (70%),
diarrhea, hand-foot

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s545855?utm_src=pdf-body
https://www.smolecule.com/products/s545855?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC12024628/
https://www.targetedonc.com/view/sequencing-options-for-refractory-colorectal-cancer
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://www.targetedonc.com/view/sequencing-options-for-refractory-colorectal-cancer
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://www.targetedonc.com/view/sequencing-options-for-refractory-colorectal-cancer
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://pmc.ncbi.nlm.nih.gov/articles/PMC12024628/
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://pubmed.ncbi.nlm.nih.gov/35149429/
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://pmc.ncbi.nlm.nih.gov/articles/PMC7535839/
https://pubmed.ncbi.nlm.nih.gov/35149429/
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://pubmed.ncbi.nlm.nih.gov/35149429/
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://pmc.ncbi.nlm.nih.gov/articles/PMC12024628/
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://pubmed.ncbi.nlm.nih.gov/37810981/
https://www.targetedonc.com/view/sequencing-options-for-refractory-colorectal-cancer
https://www.targetedonc.com/view/sequencing-options-for-refractory-colorectal-cancer
https://pubmed.ncbi.nlm.nih.gov/37810981/
https://pubmed.ncbi.nlm.nih.gov/37810981/
https://pubmed.ncbi.nlm.nih.gov/37810981/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7535839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7535839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7535839/
https://www.smolecule.com/products/s545855?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Treatment
Regimen

Median
Overall
Survival (OS)

Median
Progression-Free
Survival (PFS)

Disease Control
Rate (DCR)

Common Grade ≥3
Adverse Events

syndrome, mucositis

[5]

Best Supportive
Care (BSC) [4] [3]

5.3 months [3] 1.7 months [3] Information

Missing

Information Missing

Mechanism of Action: How Trifluridine/Tipiracil Works

Trifluridine/tipiracil is an oral antineoplastic agent with a unique dual mechanism that distinguishes it from

other fluoropyrimidines [3]. The diagram below illustrates how its two components work synergistically.

Trifluridine/Tipiracil (FTD/TPI)

Trifluridine (FTD)
Nucleoside Analog

Tipiracil (TPI)
TPI Inhibitor

Interferes with
DNA synthesis

Incorporated into

Prevents rapid
degradation of FTD

Inhibits enzyme

Increases bioavailability

Click to download full resolution via product page

Trifluridine (FTD): The primary cytotoxic component. It is a thymidine-based nucleoside analog that
is incorporated directly into DNA during the S-phase of the cell cycle. This incorporation causes

DNA dysfunction and ultimately leads to tumor cell death [3].
Tipiracil (TPI): A pharmacologic enhancer that acts as a potent inhibitor of thymidine phosphorylase.

This enzyme is responsible for the rapid degradation of trifluridine in the body. By inhibiting it,
tipiracil significantly increases the bioavailability and half-life of trifluridine, allowing for

sustained cytotoxic concentrations in the plasma [3].
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Key Clinical Trial Protocols and Data

The efficacy data in the summary table is derived from several pivotal clinical trials. Here is a detailed look

at their methodologies and key findings.

SUNLIGHT Trial (NCT04737187)

This phase 3 trial led to the approval of FTD/TPI + bevacizumab and established it as a standard of care.

Objective: To compare the efficacy of FTD/TPI plus bevacizumab versus FTD/TPI alone in refractory
mCRC [3].

Population: 492 patients with mCRC refractory to standard chemotherapies (fluoropyrimidine,
oxaliplatin, irinotecan) and anti-VEGF therapy. 93% had received only up to two prior lines of therapy

[1] [3].
Intervention: FTD/TPI (35 mg/m² orally twice daily on days 1-5 and 8-12 of a 28-day cycle) plus
bevacizumab (5 mg/kg IV on days 1 and 15) [1] [3].
Comparator: FTD/TPI monotherapy [3].

Primary Endpoints: Overall Survival (OS) and Progression-Free Survival (PFS) [3].
Key Findings: The combination significantly improved OS (10.8 vs. 7.5 months; HR=0.61) and PFS

(5.6 vs. 2.4 months; HR=0.44). It also delayed the time to worsening of ECOG performance status [2]
[3].

RECOURSE Trial (NCT01607957)

This was the pivotal phase 3 trial that led to the initial approval of FTD/TPI monotherapy.

Objective: To evaluate the efficacy of FTD/TPI versus placebo in patients with treatment-refractory

mCRC [3].
Population: 800 patients who had progressed on all standard therapies [3].

Intervention: FTD/TPI monotherapy.
Comparator: Placebo plus best supportive care [3].

Primary Endpoint: Overall Survival [3].
Key Findings: FTD/TPI significantly improved OS (7.1 vs. 5.3 months; HR=0.68) and PFS (2.0 vs.

1.7 months; HR=0.48) compared to placebo [3].

TALLISUR Trial

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://pmc.ncbi.nlm.nih.gov/articles/PMC12024628/
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://pmc.ncbi.nlm.nih.gov/articles/PMC12024628/
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://www.targetedonc.com/view/sequencing-options-for-refractory-colorectal-cancer
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://oncodaily.com/drugs/lonsurf-trifluridine-tipiracil
https://www.smolecule.com/products/s545855?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This phase 4 study provided prospective real-world evidence and quality-of-life data.

Objective: To assess health-related quality of life (HRQoL), efficacy, and safety of FTD/TPI in a real-
world setting [4].

Population: 185 patients in Germany with pre-treated mCRC who chose to receive FTD/TPI [4].
Intervention: FTD/TPI monotherapy.

Assessments: HRQoL was measured using the EORTC QLQ-C30 questionnaire. Tumor
assessments followed RECIST 1.1 [4].

Key Findings: Treatment with FTD/TPI was associated with maintained quality of life, a median
OS of 6.9 months, and a median PFS of 2.5 months [4].

Key Considerations for Researchers

Treatment Sequencing: Expert commentary suggests that based on the superior OS (10.8 months)

from the SUNLIGHT trial, FTD/TPI plus bevacizumab is often preferred in the third-line setting.
Fruquintinib, with a median OS of 7.4 months demonstrated in a more heavily pre-treated (often

fourth-line) population, may be a subsequent option [2].
Safety and Tolerability: While the combination of FTD/TPI and bevacizumab has a manageable

safety profile, it is associated with myelosuppression. The most common clinically relevant adverse
events are neutropenia and anemia. Active management, including dose delays, reductions, and the

use of granulocyte-colony stimulating factors (G-CSF), is often required [3]. In comparative studies,
FTD/TPI has shown a different toxicity profile from regorafenib, which is more associated with

asthenia, hand-foot syndrome, and mucositis [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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